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Compound of Interest

Compound Name: Tnik-IN-3

Cat. No.: B12412357 Get Quote

Essential Safety and Handling Guide for Tnik-IN-
3
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, step-by-step safety and logistical information for the

handling and disposal of Tnik-IN-3, a potent and selective inhibitor of Traf2- and Nck-

interacting protein kinase (TNIK). Adherence to these procedures is critical to ensure personnel

safety and minimize environmental impact.

Hazard Identification and Safety Summary
Tnik-IN-3 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] All personnel must be thoroughly trained on the potential hazards and required

safety protocols before handling this compound.
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Hazard Classification GHS Category
Precautionary Statement

Codes

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory for all procedures involving

Tnik-IN-3. The following PPE should be worn and must be specific for handling potent or

cytotoxic compounds.

PPE Item Specifications

Gloves Two pairs of chemotherapy-grade nitrile gloves.

Lab Coat
Disposable, solid-front, back-closing gown with

long sleeves and tight-fitting cuffs.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Respiratory Protection

A NIOSH-approved N95 or higher-level

respirator is required when handling the

powdered form outside of a certified chemical

fume hood or biological safety cabinet.

Footwear Closed-toe shoes.

Operational Plan: From Receipt to Use
This section outlines the standard operating procedures for the safe handling of Tnik-IN-3 in a

laboratory setting.
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Receiving and Storage
Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage. If

compromised, do not open and follow your institution's hazardous spill protocol.

Transport: Transport the sealed container to the designated storage area.

Storage Conditions:

Powder: Store at -20°C in a tightly sealed container in a designated and labeled area.

In Solvent: Store at -80°C in a tightly sealed container in a designated and labeled area.

Preparation of Stock Solutions
All manipulations of the powdered Tnik-IN-3 must be performed in a certified chemical fume

hood or a Class II biological safety cabinet to prevent inhalation of the powder.

Prepare Workspace: Decontaminate the work surface. Lay down a disposable, plastic-

backed absorbent pad.

Don PPE: Wear the full PPE as described in Section 2.

Equilibrate Compound: Allow the vial of Tnik-IN-3 to equilibrate to room temperature before

opening to prevent condensation.

Weighing:

If a small amount is needed, weigh the entire vial, remove the desired amount in the fume

hood, and re-weigh the vial.

Alternatively, weigh the desired amount directly onto a tared weigh paper or into a

microfuge tube within the fume hood.

Dissolving:

Add the appropriate solvent (e.g., DMSO) to the vial or tube containing the Tnik-IN-3
powder.
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Cap the vial/tube securely and vortex or sonicate until the compound is fully dissolved.

Experimental Use
Labeling: Clearly label all vessels containing Tnik-IN-3 with the compound name,

concentration, solvent, and date of preparation.

Dilutions: Perform all serial dilutions in a chemical fume hood or biological safety cabinet.

Cell Culture and Animal Studies: When adding Tnik-IN-3 to cell cultures or preparing doses

for animal studies, handle all materials as potentially contaminated.

Disposal Plan
All waste contaminated with Tnik-IN-3 is considered cytotoxic and must be disposed of

according to institutional and local regulations for hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., gloves,

gowns, weigh paper, pipette tips, vials) must be

placed in a designated, sealed, and clearly

labeled "Cytotoxic Waste" container.

Liquid Waste

All contaminated liquid waste (e.g., unused

stock solutions, media from treated cells) must

be collected in a sealed, leak-proof, and clearly

labeled "Cytotoxic Liquid Waste" container. Do

not pour down the drain.

Sharps

All contaminated sharps (e.g., needles,

syringes) must be placed in a designated,

puncture-resistant "Cytotoxic Sharps" container.

Emergency Procedures
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Exposure Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing and

rinse the affected skin area thoroughly with

large amounts of water for at least 15 minutes.

Seek medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wear full PPE, including

respiratory protection. Cover the spill with an

absorbent material. Collect all contaminated

materials into a sealed "Cytotoxic Waste"

container. Decontaminate the area with an

appropriate cleaning agent.

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

Tnik-IN-3.
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Caption: Workflow for the safe handling of Tnik-IN-3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12412357?utm_src=pdf-body-img
https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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